Cas no 40484-94-4 (Benzofuran, 3-ethyl-2-methyl-)
40484-94-4 structure
Product Name:Benzofuran, 3-ethyl-2-methyl-
CAS No:40484-94-4
MF:C11H12O
MW:160.212383270264
CID:925824
PubChem ID:14120659
Update Time:2025-04-19
Benzofuran, 3-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 3-ethyl-2-methyl-
- 3-Ethyl-2-methylbenzofuran
- 40484-94-4
- SCHEMBL8183283
-
- Inchi： 1S/C11H12O/c1-3-9-8(2)12-11-7-5-4-6-10(9)11/h4-7H,3H2,1-2H3
- InChI Key： QKKJAALPNYZUFU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(=C1C)CC
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 13.1Ų
Benzofuran, 3-ethyl-2-methyl- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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